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Compound of Interest

Compound Name: 4-Bromodiphenylamine

Cat. No.: B1276324

An In-depth Technical Guide to the Physicochemical Properties of 4-Bromodiphenylamine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 4-
Bromodiphenylamine, including detailed experimental protocols for their determination.

Physicochemical Data of 4-Bromodiphenylamine

The accurate determination of melting and boiling points is crucial for the identification, purity
assessment, and handling of chemical compounds in a research and development setting.

Property Value
Melting Point 85-89 °C
Boiling Point 318 °C (literature value)[1]

Note: The melting point is presented as a range, which is common for crystalline solids and can
be influenced by purity.

Experimental Protocols

The following sections detail standard laboratory procedures for determining the melting and
boiling points of a solid compound like 4-Bromodiphenylamine.
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Melting Point Determination (Capillary Method)

This method is widely used for its accuracy and the small amount of sample required.[2]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)[3]

Glass capillary tubes (sealed at one end)[4]

Thermometer

Mortar and pestle (if sample needs to be powdered)

Procedure:

Sample Preparation: Ensure the 4-Bromodiphenylamine sample is completely dry and
finely powdered to allow for uniform packing.[2][4]

o Loading the Capillary Tube: Press the open end of a capillary tube into the powdered
sample. A small amount of solid will be forced into the tube. Invert the tube and tap it gently
on a hard surface to cause the solid to fall to the bottom.[3][4] Repeat until the packed
sample is 2-3 mm high.[4]

o Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point
apparatus.[3][4]

e Heating:

o For an unknown compound, a rapid initial heating can be done to find an approximate
melting range.

o For a more accurate measurement, start heating at a rate that allows the temperature to
rise slowly, approximately 1-2°C per minute, as the temperature approaches the expected
melting point.

e Observation and Recording: Observe the sample through the magnifying eyepiece. Record
the temperature at which the first drop of liquid appears (the beginning of the melting range)
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and the temperature at which the entire sample becomes a clear liquid (the end of the
melting range).
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Caption: Workflow for Melting Point Determination.

Boiling Point Determination (Thiele Tube Method)

For high-boiling-point solids like 4-Bromodiphenylamine, this micro method is suitable.
Apparatus:

e Thiele tube[5]

o High-temperature heating oil (e.g., mineral oil)

e Thermometer

o Small test tube (fusion tube)[6]

o Capillary tube (sealed at one end)[6]

e Bunsen burner or hot plate

Procedure:

o Sample Preparation: Place a small amount of 4-Bromodiphenylamine into the small test
tube, enough to fill it to a depth of about 1-2 cm.

o Capillary Inversion: Place a capillary tube, with its sealed end pointing upwards, into the test

tube containing the sample.[5][6][7]
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e Assembly: Attach the test tube to a thermometer using a rubber band or wire. The bottom of
the test tube should be level with the thermometer bulb.[5][6]

» Heating: Clamp the assembly in a Thiele tube filled with heating oil, ensuring the sample is
immersed in the oil.[5] Gently heat the side arm of the Thiele tube.[6]

» Observation: As the temperature rises, air trapped in the capillary tube will expand and exit
as a slow stream of bubbles. Continue heating until a rapid and continuous stream of
bubbles emerges from the open end of the capillary tube.[5][6]

e Recording: At this point, remove the heat source. The bubbling will slow down and stop as
the liquid cools. The boiling point is the temperature at which the liquid is drawn back into the
capillary tube.[5][6]

Synthesis of 4-Bromodiphenylamine

4-Bromodiphenylamine is often synthesized via a copper-catalyzed cross-coupling reaction
known as the Ullmann condensation.[8] This reaction involves the coupling of an aryl halide
with an amine.

4-Bromoaniline Bromobenzene Copper Catalyst Base (e.g., K2CO3)

4-Bromodiphenylamine

Click to download full resolution via product page

Caption: Ullmann Condensation for 4-Bromodiphenylamine Synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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